molecular formula C14H17N5 B1401051 (2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine CAS No. 1361118-52-6

(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine

Cat. No. B1401051
CAS RN: 1361118-52-6
M. Wt: 255.32 g/mol
InChI Key: WYZPLCAFWAWGJX-UHFFFAOYSA-N
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Description

(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine, commonly referred to as MPPP, is an organic compound used in a variety of scientific research applications. MPPP is a synthetic derivative of pyrazine, which is a heterocyclic aromatic compound. It is a white solid with a melting point of 154-155°C and is soluble in water and other organic solvents. MPPP is often used as a reagent in organic synthesis and is known to have a wide range of biological activities.

Scientific Research Applications

Structural Characterization and Polymorphism

  • Structural Analysis : Research on similar compounds, like 1-(4-methylpyridin-2-yl)thiourea and derived 2-aminothiazoles, includes the structural characterization of polymorphic forms and molecular structures. These studies provide insights into intermolecular hydrogen bonding patterns and crystal structures, crucial for understanding the behavior of related compounds (Böck et al., 2020).

  • Hydrogen Bonding in Salts : The study of mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles, similar to the compound , focuses on protonation sites and hydrogen bonding. These findings help in understanding the structural and bonding characteristics of such compounds, which is vital for their potential applications (Böck et al., 2021).

Optical Properties and Chemical Synthesis

  • Optical Properties : Studies on derivatives of terpyridine and di(pyrazin-2-yl)pyridine investigate their optical properties. This research is essential for applications in materials science, especially for compounds with electron-donating amino groups, which could be relevant to the compound (Palion-Gazda et al., 2019).

  • Synthetic Methods : Research into the synthesis of related compounds, like substituted pyrrolo[3,4-b]pyridine-4,5-diones, is significant for the development of efficient synthetic methods. These methods could be adapted for the synthesis of (2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine (Melekhina et al., 2019).

Metal Complexes and Inhibitor Discovery

  • Metal Complexes : Investigations into iron(II) and cobalt(II) complexes of tris-azinyl analogues of 2,2':6',2''-terpyridine, including di(pyrazin-2-yl)pyridine, provide insights into the formation and properties of metal complexes with related structures (Cook et al., 2013).

  • Anticancer Agents : Research on potent and selective inhibitors of 3-phosphoinositide-dependent kinase (PDK1) with structures involving pyrazine-2-ylmethanone reveals potential applications in anticancer drug development. Similar structural analogues could be explored for similar medical applications (Murphy et al., 2011).

properties

IUPAC Name

N-(2-methyl-6-pyrrolidin-2-ylpyridin-4-yl)pyrazin-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N5/c1-10-7-11(19-14-9-15-5-6-17-14)8-13(18-10)12-3-2-4-16-12/h5-9,12,16H,2-4H2,1H3,(H,17,18,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYZPLCAFWAWGJX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=N1)C2CCCN2)NC3=NC=CN=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101186155
Record name 2-Pyrazinamine, N-[2-methyl-6-(2-pyrrolidinyl)-4-pyridinyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101186155
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine

CAS RN

1361118-52-6
Record name 2-Pyrazinamine, N-[2-methyl-6-(2-pyrrolidinyl)-4-pyridinyl]-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1361118-52-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Pyrazinamine, N-[2-methyl-6-(2-pyrrolidinyl)-4-pyridinyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101186155
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine
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(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine
Reactant of Route 3
(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine
Reactant of Route 4
(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine
Reactant of Route 5
(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine
Reactant of Route 6
(2-Methyl-6-pyrrolidin-2-yl-pyridin-4-yl)-pyrazin-2-yl-amine

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